Cas no 2287279-38-1 (6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2287279-38-1
• MF: C₁₂H₁₄FN₃O₃
• MW: 267.256266117096
• CID: 5975627
• PubChem ID: 165737909
• Update Time: 2025-10-28

6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• EN300-6750231
• 2287279-38-1

• Inchi： 1S/C12H14FN3O3/c1-6(2)11(5-17)16-10-4-8(13)7(12(18)19)3-9(10)14-15-16/h3-4,6,11,17H,5H2,1-2H3,(H,18,19)
• InChI Key： ODHPUSMRAGKOIW-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC2=C(C=1)N(C(CO)C(C)C)N=N2

Computed Properties

• Exact Mass: 267.10191948g/mol
• Monoisotopic Mass: 267.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2Ų

Additional information on 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid

Introduction to 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287279-38-1)

6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid, identified by its CAS number 2287279-38-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoro substituent and a 1-hydroxy-3-methylbutan-2-yl side chain, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro group is strategically incorporated into the molecular structure, which is a common practice in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In recent years, fluorinated compounds have been extensively studied for their enhanced bioavailability and improved efficacy in various therapeutic areas. The fluoro substitution in this compound may play a crucial role in its interaction with biological targets, potentially enhancing its pharmacological activity.

The 1-hydroxy-3-methylbutan-2-yl moiety adds another layer of complexity to the molecule, influencing its solubility, lipophilicity, and overall pharmacokinetic behavior. This side chain is not commonly found in many pharmaceutical compounds but has been explored for its potential in improving drug delivery systems and enhancing target specificity. The combination of these structural elements makes 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that benzotriazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid may contribute to its potential efficacy against various diseases. For instance, the presence of the fluoro group has been associated with increased binding affinity to certain enzymes and receptors, which could be exploited for therapeutic purposes.

In addition to its pharmacological potential, this compound may also find applications in materials science and industrial chemistry. The unique structural motifs present in benzotriazole derivatives make them valuable intermediates in the synthesis of more complex molecules. Researchers are exploring ways to utilize these compounds in the development of novel materials with enhanced properties such as fluorescence or catalytic activity. The versatility of 6-fluoro-1-(1-hydroxy-3-methylbutan-2-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid suggests that it could serve as a building block for innovative chemical applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as catalytic hydrogenation and protecting group strategies are often utilized to construct the complex framework of benzotriazole derivatives efficiently. The synthetic route to 6-fluoro-1-(1-hydroxy-3-methylbutan-2-y)-lH-l,l,2,l-triazole-l,l,-5-carboxylic acid exemplifies the ingenuity required in modern organic synthesis.

Evaluation of the compound's physicochemical properties is essential for understanding its behavior in biological systems. Parameters such as solubility, melting point, and stability under various conditions provide valuable insights into its potential use as a drug or intermediate. Preliminary studies have indicated that 6-fluoro-l-(l-hydroxy-l-methylbutan-z-y)-lH-l,l,l-triazole-l,l,-5-carboxylic acid exhibits favorable solubility characteristics suitable for formulation development. This property is particularly important for oral or injectable medications where bioavailability is a key concern.

As research progresses, the application of high-throughput screening techniques will likely accelerate the discovery of new therapeutic agents derived from benzotriazole scaffolds. These methods allow researchers to rapidly test large libraries of compounds for biological activity, identifying promising candidates for further optimization. The unique structural features of 6-fluoro-l-(l-hydroxy-l-methylbutan-z-y)-lH-l,l,l-triazole-l,l,-5-carboxylic acid position it as a candidate for such screens due to its potential interactions with various biological targets.

The safety profile of any pharmaceutical compound must be thoroughly evaluated before clinical use can be considered. Toxicological studies are conducted to assess potential adverse effects at different exposure levels. While comprehensive data on 6-fluoro-l-(l-hydroxy-l-methylbutan-z-y)-lH-l,l,l-triazole-l,l,-5-carboxylic acid is still limited, preliminary toxicity assessments suggest that it behaves as expected based on structurally similar compounds. Further studies are warranted to fully characterize its safety profile.

In conclusion,6-fluoro-l-(l-hydroxy-l-methylbutan-z-y)-lH-l,l,l-triazole-l,l,-5-carboxylic acid (CAS No.l 2287279--38--l) represents an intriguing compound with significant potential in pharmaceutical research and beyond Its unique structural features make it a valuable tool for developing new drugs targeting various diseases Additionally Its favorable physicochemical properties suggest broad applicability across multiple fields Further exploration will undoubtedly uncover new possibilities for this versatile molecule.